(E)-3-(6-Chloroimidazo[1,2-a]pyridin-2-yl)-2-cyano-N-cyclopentylprop-2-enamide

• IUPAC Name: (E)-3-(6-chloroimidazo[1,2-a]pyridin-2-yl)-2-cyano-N-cyclopentylprop-2-enamide
• InChI: InChI=1S/C16H15ClN4O/c17-12-5-6-15-19-14(10-21(15)9-12)7-11(8-18)16(22)20-13-3-1-2-4-13/h5-7,9-10,13H,1-4H2,(H,20,22)/b11-7+
• InChI Key: BLDYVFUYHGAVEE-YRNVUSSQSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(=CC2=CN3C=C(C=CC3=N2)Cl)C#N
• Isomeric SMILES: C1CCC(C1)NC(=O)/C(=C/C2=CN3C=C(C=CC3=N2)Cl)/C#N
• Molecular Formula: C16H15ClN4O
• Molecular Weight: 314.77 g/mol

Description

(E)-3-(6-Chloroimidazo[1,2-a]pyridin-2-yl)-2-cyano-N-cyclopentylprop-2-enamide, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. It has gained significant attention in recent years due to its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Synthesis and Derivatives

A study discusses the synthesis of various chloroimidazo[4,5-c]pyridines and related derivatives, indicating the versatility of chloroimidazo compounds in chemical synthesis and their potential as building blocks for more complex molecules (Rousseau & Robins, 1965). This foundational work supports the relevance of chloroimidazo derivatives in the development of novel compounds with potential scientific applications.

Phosphorescence Properties

Another research article highlights the positional isomeric effects on phosphorescence, showcasing how variations in the chloroimidazo[1,2-a]pyridin structure can influence the material's phosphorescent properties and quantum yields. The study found that these isomers exhibit reversible phosphorescent color switching in response to acid-base vapor stimuli, suggesting applications in developing dynamic functional materials for sensing and signaling purposes (Li & Yong, 2019).

Anticancer and Anti-5-Lipoxygenase Agents

Research into novel pyrazolopyrimidines derivatives, which share a structural resemblance with the compound , has demonstrated potential anticancer and anti-5-lipoxygenase activities. These findings indicate the therapeutic potential of such compounds in treating cancer and inflammatory diseases (Rahmouni et al., 2016).

Chemical Characterization and Antimicrobial Activities

The chemical characterization of new diheteroaryl thienothiophene derivatives has been reported, which includes enaminone derivatives reacting with amino derivatives to yield bis-pyrimidine, bis-pyrazole, and other heterocyclic systems. Some of these compounds exhibited moderate effects against bacterial and fungal species, suggesting their potential use in antimicrobial applications (Mabkhot, Al-Majid, & Alamary, 2011).

Molecular Docking and Antioxidant Activity

A study on the synthesis, molecular docking, and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives has shown that these compounds exhibit moderate to good binding energies on target proteins, along with antimicrobial and antioxidant activities. This research underscores the potential of such compounds in drug discovery and development, especially as antimicrobial and antioxidant agents (Flefel et al., 2018).